Cas no 1354488-12-2 (Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride)

• Product Name: Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride
• CAS No: 1354488-12-2
• MF: C₈H₁₃Cl₂NO₄
• MW: 258.099120855331
• CID: 4696189
• Update Time: 2025-06-15

Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(2-chloroacetyl)oxypyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride

• Inchi： 1S/C8H12ClNO4.ClH/c1-13-8(12)6-2-5(4-10-6)14-7(11)3-9;/h5-6,10H,2-4H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： QOBMOAWGMFHOBB-IBTYICNHSA-N
• SMILES： ClCC(=O)O[C@H]1CN[C@H](C(=O)OC)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Topological Polar Surface Area: 64.599

Additional information on Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride

Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride: A Comprehensive Overview

Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride, with the CAS number 1354488-12-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and molecular research. The detailed exploration of its chemical properties, synthesis methods, and emerging applications in biomedical research will provide a comprehensive understanding of its value and relevance.

The molecular structure of Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride features a pyrrolidine core substituted with specific stereochemical elements. The presence of the (2S,4S) configuration indicates a high degree of stereochemical purity, which is crucial for many pharmaceutical applications. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for various biochemical assays and drug formulation processes.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical use. The stereochemistry of Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride makes it an attractive candidate for studying the effects of enantiomers on biological systems. Research has shown that the (2S,4S) configuration can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs, making it essential to understand the stereochemical aspects of such compounds.

The synthesis of Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of a chiral auxiliary or a precursor that can be easily transformed into the desired product. Advanced synthetic techniques such as asymmetric catalysis and enantioselective reactions are often employed to achieve high yields and enantiomeric purity. The hydrochloride salt is formed by treating the free base with hydrochloric acid, ensuring the compound's stability and reactivity in subsequent applications.

One of the most promising applications of Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride is in the field of drug discovery. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents. For instance, researchers have explored its potential as a precursor for kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The compound's ability to interact with specific biological targets suggests that it could be modified to develop drugs with enhanced efficacy and reduced side effects.

Recent studies have also highlighted the compound's role in understanding enzyme mechanisms and substrate recognition. By using Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride as a probe molecule, researchers can gain insights into how enzymes catalyze reactions and how substrates bind to active sites. This information is vital for designing drugs that can selectively inhibit or activate specific enzymes, thereby treating diseases more effectively.

The compound's potential in materials science is another area of interest. Its unique structural motifs make it suitable for developing new polymers and materials with tailored properties. For example, researchers have investigated its use in creating chiral polymers that can be used in optical devices and sensors. These materials could find applications in areas such as liquid crystals and organic electronics, where chirality plays a critical role.

In conclusion, Methyl (2S,4S)-4-(2-chloroacetyl)oxy-2-pyrrolidinecarboxylate hydrochloride is a multifaceted compound with significant potential in pharmaceuticals, biochemistry, and materials science. Its complex stereochemistry and functional groups make it an invaluable tool for researchers studying enzyme mechanisms, drug design, and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.